Cas no 2138520-00-8 (1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2138520-00-8
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 5881348
• PubChem ID: 165480976
• Update Time: 2025-10-30

1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine
• 1-[(1-ethyl-1H-1,2,3-triazol-4-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-1113376
• 2138520-00-8

• Inchi： 1S/C9H14N6/c1-3-14-5-8(11-13-14)6-15-4-7(2)9(10)12-15/h4-5H,3,6H2,1-2H3,(H2,10,12)
• InChI Key： XGOUJVQJLBRVNQ-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1=CN(CC)N=N1

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 2138520-00-8 and Product Name: 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine

The compound identified by the CAS number 2138520-00-8 and the product name 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The synergistic arrangement of the 1H-pyrazole, 1,2,3-triazole, and alkylamine moieties in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

In recent years, the exploration of biologically active scaffolds has been a cornerstone of medicinal chemistry research. The pyrazole and triazole rings are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in various therapeutic agents. The presence of these motifs in the compound under discussion suggests a potential for interaction with biological targets such as enzymes and receptors. Specifically, the 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl substituent may contribute to binding affinity by forming hydrogen bonds or hydrophobic interactions with protein surfaces, while the 4-methyl-1H-pyrazol-3-amine core could modulate metabolic stability and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural features of this compound align with emerging trends in drug design, particularly the integration of multiple pharmacophoric elements to enhance efficacy and reduce side effects. For instance, the combination of a triazole ring with a pyrazole moiety has been shown to improve binding affinity in certain enzyme inhibition applications. This dual functionality may be particularly advantageous in targeting complex diseases where multiple pathways are involved.

The chemical synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. The synthesis also benefits from modern techniques like flow chemistry, which enhance scalability and reproducibility. These advancements in synthetic chemistry are crucial for producing sufficient quantities of complex molecules for preclinical and clinical studies.

From a pharmacological perspective, the compound’s potential biological activity is influenced by its structural attributes. The methyl group at the 4-position of the pyrazole ring may influence electronic properties and steric hindrance around the binding site. Additionally, the ethyl substituent on the triazole ring could affect solubility and membrane permeability, which are critical factors in drug absorption and distribution. Computational modeling techniques such as molecular docking have been utilized to predict interactions between this compound and potential biological targets. These simulations provide valuable insights into binding mechanisms and help guide further optimization efforts.

Current research trends indicate that small molecules with intricate heterocyclic structures are increasingly being explored for their therapeutic potential. The compound under discussion exemplifies this trend by incorporating both pyrazole and triazole units into a single molecular framework. Such design strategies have led to novel drug candidates with improved pharmacokinetic profiles compared to traditional monomeric entities. Moreover, the versatility of these heterocycles allows for modifications at multiple positions, enabling fine-tuning of biological activity through structure-based drug design approaches.

In conclusion, the compound with CAS No. 2138520-00-8 and product name 1-(1-ethyl-1H-1,2,3-triazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features position it as a promising candidate for further exploration in drug discovery programs aimed at addressing complex diseases. The integration of cutting-edge synthetic methodologies alongside computational modeling underscores its potential as a valuable tool in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutic agents.